Cas no 72666-56-9 (Phosphine oxide, (2,5-dimethoxyphenyl)diphenyl-)

• Product Name: Phosphine oxide, (2,5-dimethoxyphenyl)diphenyl-
• CAS No: 72666-56-9
• MF: C₂₀H₁₉O₃P
• MW: 338.336826562881
• CID: 543576
• PubChem ID: 15129135
• Update Time: 2025-04-19

Phosphine oxide, (2,5-dimethoxyphenyl)diphenyl- Chemical and Physical Properties

Names and Identifiers

• Phosphine oxide, (2,5-dimethoxyphenyl)diphenyl-
• 2-diphenylphosphoryl-1,4-dimethoxybenzene
• 72666-56-9
• DTXSID90568669
• (2,5-Dimethoxyphenyl)(oxo)diphenyl-lambda~5~-phosphane
• SCHEMBL6130221

• Inchi： 1S/C20H19O3P/c1-22-16-13-14-19(23-2)20(15-16)24(21,17-9-5-3-6-10-17)18-11-7-4-8-12-18/h3-15H,1-2H3
• InChI Key： FMALRWFJSNSCMR-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=C(C=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 338.10727
• Monoisotopic Mass: 338.10718146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53